Cas no 1083274-67-2 (4-cyclopropyl-1,3-thiazole-2-carboxylic acid)

• Product Name: 4-cyclopropyl-1,3-thiazole-2-carboxylic acid
• CAS No: 1083274-67-2
• MF: C₇H₇NO₂S
• MW: 169.200980424881
• MDL: MFCD07377487
• CID: 1006534
• PubChem ID: 51063804
• Update Time: 2025-10-30

4-cyclopropyl-1,3-thiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyclopropylthiazole-2-carboxylic acid
• 4-Cyclopropyl-1,3-thiazole-2-carboxylic acid
• 4-cyclopropyl-2-Thiazolecarboxylic acid
• DB-013196
• EN300-148366
• 4-Cyclopropyl-1,3-thiazole-2-carboxylic acid Lithium salt
• J-515252
• TS-02301
• 1180496-27-8
• AKOS015892982
• 4-Cyclopropylthiazole-2-carboxylicacid
• DTXSID50679684
• 1083274-67-2
• SCHEMBL10328699
• MFCD07377487
• W-204667
• 4-cyclopropyl-1,3-thiazole-2-carboxylic acid

• MDL： MFCD07377487
• Inchi： 1S/C7H7NO2S/c9-7(10)6-8-5(3-11-6)4-1-2-4/h3-4H,1-2H2,(H,9,10)
• InChI Key： WAAIEZKJACRUDB-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=NC(=C1)C1CC1

Computed Properties

• Exact Mass: 169.02000
• Monoisotopic Mass: 169.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.501±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: NA
• Boiling Point: 325.9±42.0 °C at 760 mmHg
• Flash Point: 150.9±27.9 °C
• Solubility: Slightly soluble (2 g/l) (25 º C),
• PSA: 78.43000
• LogP: 1.71870
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-cyclopropyl-1,3-thiazole-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 4-cyclopropyl-1,3-thiazole-2-carboxylic acid

Comprehensive Overview of 4-cyclopropyl-1,3-thiazole-2-carboxylic acid (CAS No. 1083274-67-2)

4-cyclopropyl-1,3-thiazole-2-carboxylic acid (CAS No. 1083274-67-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The thiazole ring, a core component of this molecule, is known for its versatility in drug design, making 4-cyclopropyl-1,3-thiazole-2-carboxylic acid a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications as a building block for kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic solutions.

The compound's cyclopropyl substituent enhances its metabolic stability, a feature highly sought after in medicinal chemistry. This attribute has led to its exploration in the development of small-molecule drugs, especially in oncology and infectious disease research. Recent studies highlight its role in modulating protein-protein interactions, a hot topic in drug discovery circles. With the rise of AI-driven drug design, computational tools are increasingly used to predict the reactivity and binding affinity of derivatives of 4-cyclopropyl-1,3-thiazole-2-carboxylic acid, further accelerating its adoption in high-throughput screening.

From a synthetic perspective, CAS No. 1083274-67-2 is often prepared via cyclization reactions involving thioamides and α-haloketones, a method favored for its scalability and yield optimization. The compound's carboxylic acid functionality allows for further derivatization, enabling the creation of esters, amides, and other pharmacophores. This flexibility has made it a staple in combinatorial chemistry libraries, where researchers aim to discover new lead compounds for unmet medical needs.

Environmental and regulatory considerations are also critical when discussing 4-cyclopropyl-1,3-thiazole-2-carboxylic acid. Its biodegradability and low ecotoxicity profile align with the green chemistry principles, a trending topic in industrial applications. Manufacturers are increasingly adopting sustainable synthesis routes to minimize waste, and this compound's compatibility with catalytic processes positions it as an eco-friendly option for large-scale production.

In the agrochemical sector, derivatives of 4-cyclopropyl-1,3-thiazole-2-carboxylic acid have shown promise as plant growth regulators and pesticide synergists. With the global push toward sustainable agriculture, this compound's potential to enhance crop yield while reducing chemical load resonates with current market demands. Its mode of action, often involving enzyme inhibition, is a subject of ongoing research, particularly in the context of resistance management strategies.

Analytical characterization of CAS No. 1083274-67-2 typically involves techniques like HPLC, NMR, and mass spectrometry, ensuring high purity and consistency—a priority for end-users in regulated industries. The compound's stability under various storage conditions further adds to its practicality, reducing logistical challenges in supply chains.

As the scientific community continues to explore the untapped potential of 4-cyclopropyl-1,3-thiazole-2-carboxylic acid, its role in precision medicine and material science is expected to expand. Whether as a pharmacophore or a chemical probe, this compound exemplifies the intersection of innovation and utility in modern chemistry.